![molecular formula C21H17BrN6O B6531881 2-bromo-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide CAS No. 1019106-10-5](/img/structure/B6531881.png)
2-bromo-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-bromo-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide” is a complex organic compound. It contains a pyrazole moiety, which is a five-membered heterocycle that is particularly useful in organic synthesis . Pyrazole derivatives are known to possess a wide range of pharmacological activities .
Scientific Research Applications
- Application : Researchers explore the compound’s ability to inhibit cancer cell growth, induce apoptosis, and interfere with tumor signaling pathways. Further studies may reveal its specific mechanisms and potential as a targeted therapy .
- Application : Investigate the compound’s effectiveness against bacteria, fungi, and parasites. Its unique structure may offer novel targets for drug development in infectious diseases .
- Application : Evaluate the compound’s impact on neurodegenerative diseases, neuronal survival, and synaptic function. Potential applications include Alzheimer’s and Parkinson’s disease research .
- Application : Explore the compound’s effects on inflammatory pathways, cytokine production, and immune cell activation. Insights could lead to new anti-inflammatory drugs .
- Application : Investigate its reactivity in various reactions, such as cyclizations, cross-couplings, and functional group transformations. Researchers can use it to create complex molecules .
- Application : Assess the compound’s efficacy against Leishmania and Plasmodium parasites. Its unique structure may offer advantages over existing treatments .
Anticancer Properties
Antimicrobial Activity
Neuroprotective Effects
Anti-Inflammatory Potential
Chemical Synthesis and Building Blocks
Leishmaniasis and Malaria Research
Mechanism of Action
Target of Action
The primary targets of the compound are yet to be identified. Compounds with similar structures, such as pyrazole-bearing compounds, are known for their diverse pharmacological effects .
Mode of Action
For instance, a compound with a similar structure displayed superior antipromastigote activity .
Biochemical Pathways
The compound likely affects multiple biochemical pathways due to its complex structure. Pyrazole-bearing compounds, for instance, have been shown to have potent antileishmanial and antimalarial activities . The exact pathways affected by this compound and their downstream effects are subjects of ongoing research.
Pharmacokinetics
For instance, imidazole, a five-membered heterocyclic moiety that is also present in this compound, is known to be highly soluble in water and other polar solvents .
Result of Action
Based on the activities of similar compounds, it could potentially have a range of effects, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
properties
IUPAC Name |
2-bromo-N-[4-[[6-(3-methylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17BrN6O/c1-14-12-13-28(27-14)20-11-10-19(25-26-20)23-15-6-8-16(9-7-15)24-21(29)17-4-2-3-5-18(17)22/h2-13H,1H3,(H,23,25)(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWAPGDZCQMLWAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C=C1)C2=NN=C(C=C2)NC3=CC=C(C=C3)NC(=O)C4=CC=CC=C4Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17BrN6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.